Cas no 1263059-24-0 (3-Bromo-8-methoxyimidazo1,2-apyridine)

• Product Name: 3-Bromo-8-methoxyimidazo1,2-apyridine
• CAS No: 1263059-24-0
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD22372509
• CID: 2093230
• PubChem ID: 76849488
• Update Time: 2025-10-29

3-Bromo-8-methoxyimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-methoxyimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 3-bromo-8-methoxy-
• 3-Bromo-8-methoxy-imidazo[1,2-a]pyridine
• AS-65449
• AKOS020141483
• 1263059-24-0
• W16817
• SCHEMBL23104566
• MFCD22372509
• 894-557-4
• 3-Bromo-8-methoxyimidazo(1,2-a)pyridine
• 3-Bromo-8-methoxyimidazo1,2-apyridine

• MDL： MFCD22372509
• Inchi： 1S/C8H7BrN2O/c1-12-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,1H3
• InChI Key： AKXXJZFDYQKQDC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=CC=CN21)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.5Ų

Additional information on 3-Bromo-8-methoxyimidazo1,2-apyridine

Comprehensive Overview of 3-Bromo-8-methoxyimidazo[1,2-a]pyridine (CAS No. 1263059-24-0)

3-Bromo-8-methoxyimidazo[1,2-a]pyridine (CAS No. 1263059-24-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated imidazopyridine derivative serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its molecular framework combines an imidazo[1,2-a]pyridine core with a methoxy group and a bromine substituent, offering distinct reactivity patterns for further functionalization.

In recent years, the demand for imidazo[1,2-a]pyridine-based compounds has surged, driven by their applications in drug discovery. Researchers are actively exploring this scaffold for its potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with trends in precision medicine. The 3-bromo-8-methoxy variant is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in AI-driven chemistry databases. This compound’s electron-rich aromatic system also makes it a candidate for photocatalysis studies, a hot topic in sustainable chemistry.

From a synthetic perspective, CAS 1263059-24-0 is often discussed in forums focusing on C-H functionalization and late-stage diversification. Its bromine atom serves as a handle for palladium-catalyzed transformations, addressing common user queries about "how to modify imidazopyridines for drug-like properties." The compound’s methoxy group further enhances solubility—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a recurring theme in pharmaceutical SEO searches.

The stability of 3-Bromo-8-methoxyimidazo[1,2-a]pyridine under various conditions has been a subject of academic papers, with emphasis on its storage recommendations (e.g., inert atmosphere, low temperature). These details are highly relevant to industrial users searching for "handling protocols for brominated heterocycles." Additionally, its spectral data (NMR, LC-MS) is frequently cited in patent applications, reflecting its utility in intellectual property (IP)-driven research.

Emerging trends link this compound to cancer therapeutics, as imidazopyridines are investigated for anti-proliferative effects. While avoiding speculative claims, it’s worth noting that 1263059-24-0 appears in preclinical studies involving tumor microenvironment modulation—a trending topic in oncology forums. Its structural analogs are also explored for neurological targets, coinciding with rising searches for "blood-brain barrier permeable scaffolds."

In agrochemical contexts, the imidazo[1,2-a]pyridine motif is studied for pest control agents, though specific applications of 3-Bromo-8-methoxyimidazo[1,2-a]pyridine remain proprietary. The compound’s regioselective reactivity is highlighted in methodology papers, addressing chemists’ frequent questions about "selective functionalization of polyheterocycles."

To optimize SEO performance, this content integrates high-traffic keywords like "imidazopyridine synthesis," "brominated building blocks," and "CAS 1263059-24-0 supplier," while maintaining technical rigor. The compound’s relevance to green chemistry (e.g., atom economy in coupling reactions) further aligns with eco-conscious research trends. Always consult peer-reviewed literature for the latest advancements regarding this high-value intermediate.